In this study, the combinations of phosphorous-containing fire retardants such as triethyl phosphate, oligomeric triethyl phosphate, diethyl ethyl phosphonate, diethyl hydroxymethyl phosphonate, ammonium polyphosphate, and smoke suppressant zinc borate were used as additives in order to produce non-toxic smoke suppressant and fire-retardant rigid polyurethane-polyisocyanurate (PIR) foams. Flame height and smoke density of polyurethane-polyisocyanurate foam decreased by incorporating different combinations of combustion modifiers in PIR formulations. The smoke suppressant was zinc borate. The combination of zinc borate with triethyl phosphate, oligomeric triethyl phosphate, and diethyl hydroxymethyl phosphonate resulted in a good synergy. The cone calorimeter analysis showed that the best combinations were zinc borate (10.1%) and triethyl phosphate (13.7%), or zinc borate (10.1%), triethyl phosphate (6.9%), and oligomeric triethyl phosphate (7%) and they decreased the burning and smoke formation rate of PIR foam. These combinations may be applied to produce fire-retardant PIR foam in the industry.

A cellulose aerogel with very low overall density is fabricated by freeze-drying aqueous cellulose solution. A hydrophobic/oleophilic cellulose aerogel is further fabricated by coating the cellulose aerogel with hexyltrimethoxysilane-modified SiO2 nanoparticles. The features of the developed hydrophobic/oleophilic cellulose aerogel are characterized with density and porosity measurement, infrared spectroscopy, X-ray photoelectron spectroscopy, scanning electron microscopy, and contact angle measurement. Finally, the oil absorption performance of the developed hydrophobic/oleophilic cellulose aerogel is investigated. The results show that SiO2 nanoparticles have been successfully loaded on the surface of the aerogel backbone after fulfillment of fabrication, and the surface of the aerogel turns to be hydrophobic/oleophilic (water contact angle 131° and oil contact angle 0°). The oil absorption experiment results show that the absorption capacity for organic solvents is from 10 to 21 times the initial aerogel weight, depending on the density of the absorbed organic solvents. In addition, the aerogel still maintains good stability in high temperature, strong acid or strong base conditions. Furthermore, the aerogel also shows good performance in separating oil from oil–water mixtures. This hydrophobic/oleophilic cellulose aerogel can be a promising choice for remedying water pollution caused by oil contamination.

9,10-dihydro-9-oxo-10-phosphaphenanthrene-10-oxide (DOPO) and special tetra functional epoxy resin (EP) AG-601 were combined to synthesize a reactive flame retardant (FREP) and then incorporated into EP, obtaining the flame retardant material EP/FREP. To achieve EPs with higher flame retardancy and mechanical properties, a new intrinsically flame retardant EP system named EP/FRDM was produced by modifying EP/FREP with high thermal resistance bismaleimide (BDM). In the presence of a distinct FRDM structure comprising phosphaphenanthrene/nitrogen, the EP possessed superior flame retardancy and impact toughness. The curing process of EP/FRDM was investigated using Real-Time Fourier-transform Infrared. In terms of fire performance, the limiting oxygen index of the EP/FRDM-3 was raised from 31.4% to 38.2%, and the vertical burning rating was improved after BDM was added to the EP/FREP system. It was discovered that EP/FRDM exhibited a classic two-phase flame retardant influence by analyzing the residual carbon morphology and pyrolysis behavior. Simultaneously, the glass transition temperature (Tg) of EP/FRDM remained essentially stable, and the char residue yield rose markedly, which indicated that the system had outstanding thermal stability, according to the results of the dynamic mechanical analysis and thermogravimetric analysis tests. Notably, the EP/FRDM experienced an internal chain expansion reaction when BDM was added, giving flame retardant materials excellent flexural and impact strengths and promising future application opportunities.

Mercerization had been widely used in the textile industry because of its simplicity and ability to improve the luster, strength, and dyeing properties of cotton fabrics. However, the water transfer behavior of mercerized cotton fabrics had not been systematically investigated. In this work, cotton fabrics were treated with different concentrations of alkali (130 and 260 g/L) for structural characterization (scanning electron microscopy [SEM], Fourier transform infrared [FTIR]), water absorption (vertical wicking height), moisture absorption (moisture return rate), water retention, and so forth, and were compared with industrial mercerized cotton. It meant that water absorbency and water holding capacity of mercerized cotton textiles were improved by reducing surface impurity, increasing amorphous region, and increasing the number of free hydroxyl groups. It was easier for water molecules to move through the fabric as the vertical wicking height increased. Research showed that the water absorption and water transfer properties of cotton fabrics were related to the alkali concentration in the mercerized treatment, and a comparison with industrial mercerized cotton also proved this point. It also showed that the amount of tension had an effect on water transfer in the fabric, which provided further precision in regulating the mercerization process, improving the thermal comfort of mercerized fabrics, and achieving the aim of regulating the mercerization process according to market demand and environmental influences.

Polyborosiloxanes (PBSs) are an important class of polymer as they serve as the platform for developing dynamic networks with versatile viscoelastic properties. However, an effective and systematic way to tuning the properties of these polymers is still lacking. Here in this work, we report a new method to preparing PBSs with versatile properties. By increasing the degree of polymerization of boronic acid end-functionalized polydimethylsiloxane, a series of well-defined PBSs with different mechanical properties were obtained. Various instruments such as Fourier transform infrared (FT-IR) spectrometer, nuclear magnetic resonance (NMR) spectrometer and rheometer have been used to characterize the obtained products. By looking into the results we found rheological behaviors of these samples were closely related to their specific microstructures, shear stiffening of these polymers were directly related to the dynamics of hydrogen bonds rather than dative BO bonds. These new findings provide important insights for the development of PBSs with desired properties.

The consequences of light-induced oxidation of polycarbonate on its permeability to oxygen were deeply investigated. Polymer films were sequentially photoaged, resulting in the sequential appearance and growth of oxidation products at the surface of the exposed side up to a limit value, owing to the progressive yellowing of the film during the photoageing process. Such effect restricts drastically the oxidation process to the film surfaces. The observed decrease in oxygen permeability consecutive to exposure of only one side of the film results principally from a decrease in oxygen solubility into the polymer, with a minor reduction of its diffusion ability. This was explained by the increase of the polymer polarity owing to the appearance of several types of polar chemical groups (namely CO and OH) as well as the occurrence of cross-linking upon photodegradation. This decrease in oxygen permeability is then a positive feature in the case of applications for packaging and medical components. No further decrease in oxygen permeability was observed when the second side of the films was photooxidized, which can be explained by a “funnel effect” type between sorption, diffusion and desorption steps.

A self-cleaning mixed-matrix membrane was successfully developed and fabricated using the reverse thermally induced phase separation (RTIPS) method, incorporating modified particles. To achieve this, DA@CuFe2O4 particles were prepared by modifying CuFe2O4 with dopamine (DA) and then fed into the membrane matrix. The RTIPS method was employed to create hydrophilic membranes that exhibited remarkable stability and toughness. X-ray diffraction, Fourier-transform infrared (FTIR), transmission electron microscopy, and thermogravimetric analysis results showed that the particles were successfully modified. XPS, scanning electron microscopy, and FTIR proved that the modified particles were introduced into the film. The EDS spectra also showed that the self-made CuFe2O4 particles with DA adsorbed on the surface were uniformly distributed in the organic matter. In addition, the results of the contact angle characterization, tensile test, water flux test, oil–water separation test, and cycle test showed that the material with a high water flux (1707.78 L/m2 h) and removal rate of >99.9% has good wettability, mechanical properties, corrosion resistance, and stain resistance. In addition, the photocatalytic performance of the modified membranes was demonstrated by studying the degradation of pollutants under visible light. Through photocatalysis, the membrane material obtained a higher utilization rate, which provided a new attempt to solve the membrane separation technology in the field of oily wastewater treatment.

The electrospinning of thermoplastic polymers is widely used in applications such as filters and coatings, but has only recently been applied to thermosetting polymers because of their chemical structure and reactivity. Epoxy is a thermosetting polymer which, when combined with a curing agent, chemically reacts to form a crosslinked matrix. In the present study, we demonstrate that to electrospin epoxy and obtain continuous micro and nanofibers, one must precisely control the curing reaction. Epoxy was mixed with triamine curing agent and, to enable electrospinnability, was dissolved in a mixture of tetrahydrofuran and dimethylformamide solvents. We identified a narrow working window wherein a proper solution for electrospinning is close to the gel point, right before the transition from liquid to solid gel state. The solution was characterized by means of (i) Fourier-transform infrared spectroscopy to monitor the extent of reaction, (ii) steady shear viscosity to detect the divergence near the gel point, and (iii) oscillatory loss and storage shear moduli to identify the liquid-to-gel transition. Based on these measurements, it was possible to monitor the chemical transformations that the epoxy solution underwent with time, such as chemical interconnections and gelation, and thus define the working window for electrospinning.

Linear low-density polyethylene (LLDPE) materials may contain components, which are soluble at room temperature. These may influence physical properties or raise concerns for end-users and regulatory bodies because LLDPE is widely used for food packaging. Due to the nonpolar and amorphous nature of the room temperature soluble part of LLDPE, its molecular characterization with common methods for polyolefin analysis, such as Temperature Rising Elution Fractionation (TREF), Crystallization Fractionation (CRYSTAF), or Differential Scanning Calorimetry (DSC), has proven to be very challenging. Separation of the amorphous part of LLDPE, as well as its semicrystalline part, is, however, realizable with high-temperature liquid chromatography (HT-LC), which is demonstrated for the first time in this work. This technique enables to evaluate the chemical composition distribution of the room-temperature solubles and non-solubles in LLDPE samples. It was found that LLDPE synthesized with metallocene catalysts contained only a very small amount of amorphous material. In contrast, LLDPE prepared with Ziegler-Natta catalysts contained up to 14 wt.% of the amorphous copolymer. The latter was soluble at room temperature, had a weight-average molar mass ranging from 60 to 200 kg/mol, and contained about 10 mol% more 1-olefin than the non-soluble part of LLDPE.

Superabsorbent polymers (SAPs) are attracting more research interests in many fields mainly due to its distinguished water-absorbing performance. Among all the factors that severely affecting water absorption of SAPs, cross-linkers play a non-negligible role in shaping the stable cross-linked networks of SAPs. As for cross-linking agents, previous studies have focused on the chemical cross-linker as well as functional nanoparticle cross-linker. Though their corresponding SAPs can achieve high water uptake capacity, the sustainable development of such SAPs was still limited by the natural defects of these cross-linkers. Herein, we reported small-molecule sodium tungstate (STD) as one novel cross-linker to optimize water-holding capabilities of SAPs. STD shows a high affinity to polymeric chains mainly via multiple hydrogen bonding interactions. The resultant poly(acrylic acid)/STD SAP exhibited a satisfactory water-absorbing capacities with swelling ratios of 7527 g/g in distilled water, 95 g/g in 0.9 wt% NaCl solution and 2210 g/g in 3 wt% urea solution, respectively. In addition, such high water absorbency was achieved within SAP system just made up of a sole polymer and a sole cross-linker, implying that STD can be used as novel cross-linker to promote the green development of SAPs.